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Compound of Interest

Compound Name: CC-90010

Cat. No.: B1574583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CC-90010, also known as Trotabresib, is a potent, orally bioavailable, and reversible small

molecule inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins (BRD2,

BRD3, BRD4, and BRDT).[1][2] BET proteins are epigenetic readers that play a crucial role in

the transcriptional regulation of key oncogenes, including MYC, and are implicated in tumor cell

proliferation, survival, and metastasis.[1] By binding to the acetylated lysine-binding pockets of

BET proteins, CC-90010 displaces them from chromatin, leading to the downregulation of

target gene expression. These application notes provide detailed protocols for the solubilization

of CC-90010 in DMSO and its use in common in vitro assays.

Data Presentation
CC-90010 Solubility and In Vitro Activity
The following tables summarize the key quantitative data for CC-90010.
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Property Value Notes Reference

Molecular Weight 383.46 g/mol [3]

Solubility in DMSO
≥ 50 mg/mL (≥ 130.39

mM)

Ultrasonic assistance

may be required for

complete dissolution.

The hygroscopic

nature of DMSO can

impact solubility; use

fresh, anhydrous

DMSO.

MedChemExpress

In Vitro IC50 (Diffuse

Midline Glioma)
0.6 - 7 µM

Stronger activity

observed in H3K27M

mutant cells

compared to wildtype.

[4]

Note: IC50 values can be cell-line dependent. It is recommended to perform a dose-response

experiment to determine the optimal concentration for your specific cell line and assay.

Experimental Protocols
Protocol 1: Preparation of CC-90010 Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution of CC-90010 in

DMSO, which can be stored for later use.

Materials:

CC-90010 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Ultrasonic bath (optional)

Procedure:

Pre-warm an aliquot of anhydrous DMSO to room temperature.

Weigh the desired amount of CC-90010 powder in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for a

50 mM stock solution, add 5.21 µL of DMSO per 1 mg of CC-90010).

Vortex the solution vigorously for 2-5 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles. If particles remain, sonicate the

solution in an ultrasonic water bath for 5-10 minutes, or until the solution is clear.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Cell Proliferation (MTT) Assay
This protocol outlines a method to assess the effect of CC-90010 on cancer cell proliferation

using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

Cancer cell line of interest

Complete cell culture medium

CC-90010 DMSO stock solution (from Protocol 1)

96-well flat-bottom plates

MTT reagent (5 mg/mL in PBS)

DMSO
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Multichannel pipette

Plate reader capable of measuring absorbance at 570 nm

Procedure:

Cell Seeding:

Trypsinize and count the cells.

Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 2,000-10,000

cells/well in 100 µL of complete medium).

Incubate the plate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

Compound Treatment:

Prepare serial dilutions of CC-90010 in complete cell culture medium from the DMSO

stock solution. A typical starting concentration range for an initial dose-response curve

could be 0.01 µM to 10 µM.

Ensure the final DMSO concentration in all wells (including vehicle control) is consistent

and non-toxic to the cells (typically ≤ 0.1%).

Carefully remove the medium from the wells and add 100 µL of the medium containing the

different concentrations of CC-90010 or vehicle control (medium with the same percentage

of DMSO).

Incubate the plate for the desired treatment duration (e.g., 48, 72, or 96 hours).

MTT Assay:

After the incubation period, add 10 µL of MTT reagent to each well.

Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT

into formazan crystals.

Carefully remove the medium containing MTT.
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Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Gently shake the plate for 5-10 minutes to ensure complete dissolution.

Data Acquisition:

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle-

treated control cells.

Plot the dose-response curve and determine the IC50 value using appropriate software

(e.g., GraphPad Prism).

Visualizations
Signaling Pathway of CC-90010
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Caption: Mechanism of action of CC-90010 as a BET inhibitor.

Experimental Workflow for In Vitro Cell-Based Assays
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Caption: General workflow for in vitro cell-based assays with CC-90010.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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